N-cyclohexyl-2-((8-oxo-7-(4-(4-phenylpiperazine-1-carbonyl)benzyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[8-oxo-7-[[4-(4-phenylpiperazine-1-carbonyl)phenyl]methyl]-[1,3]dioxolo[4,5-g]quinazolin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C35H37N5O5S/c41-32(36-26-7-3-1-4-8-26)22-46-35-37-29-20-31-30(44-23-45-31)19-28(29)34(43)40(35)21-24-11-13-25(14-12-24)33(42)39-17-15-38(16-18-39)27-9-5-2-6-10-27/h2,5-6,9-14,19-20,26H,1,3-4,7-8,15-18,21-23H2,(H,36,41)
• InChI Key: YLBVLSQJDPFBIV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CC5=CC=C(C=C5)C(=O)N6CCN(CC6)C7=CC=CC=C7)OCO4
• Molecular Formula: C35H37N5O5S
• Molecular Weight: 639.8 g/mol

Description

N-cyclohexyl-2-((8-oxo-7-(4-(4-phenylpiperazine-1-carbonyl)benzyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C35H37N5O5S and its molecular weight is 639.77. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

• Antihistaminic Agents : A novel class of 4-cyclohexyl-1-substituted-4H-[1,2,4]triazolo [4,3-a] quinazolin-5-ones were synthesized, demonstrating significant in vivo H1-antihistaminic activity, with certain compounds showing more potency and less sedation compared to standard drugs, suggesting their potential as new H1-antihistamines (Alagarsamy et al., 2007).
• Anticancer and Antibacterial Activity : Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides were synthesized, showing in vitro anticancer activity against non-small cell lung and CNS cancer cell lines, as well as antibacterial activity, highlighting the potential for developing new therapeutic agents (Berest et al., 2011).

Synthetic Methodologies for Heterocyclic Compounds

• Synthesis of Oxazolo and Thiazolo Quinazolinones : Research focused on synthesizing oxazolo[2,3-b]quinazolin-5-one and thiazolo[2,3-b]quinazolin-5-one derivatives. These compounds were explored for novel antihypertensive heterocycles, although the initial compounds lacked the desired activity, the research contributes to the knowledge base for synthesizing heterocyclic compounds (Shiau et al., 1990).

Pharmacological Investigations

• Investigation of Antihistaminic Agents : Another study on 1-substituted-4-benzyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones revealed significant H1-antihistaminic activity, with one compound showing high potency and low sedation, indicating the value of these compounds in developing new antihistamines (Alagarsamy, Solomon, & Murugan, 2007).